Cas no 1807165-30-5 (3-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-6-nitropyridine)

• Product Name: 3-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-6-nitropyridine
• CAS No: 1807165-30-5
• MF: C₇H₄ClF₃N₂O₂
• MW: 240.567070960999
• CID: 4883584
• Update Time: 2025-06-14

3-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-6-nitropyridine

• Inchi： 1S/C7H4ClF3N2O2/c8-2-3-1-4(5(9)10)7(13(14)15)12-6(3)11/h1,5H,2H2
• InChI Key： VHOPJSWCSFFVHA-UHFFFAOYSA-N
• SMILES： ClCC1=C(N=C(C(C(F)F)=C1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 2.5
• Topological Polar Surface Area: 58.7

Additional information on 3-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-6-nitropyridine

3-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-6-nitropyridine (CAS No. 1807165-30-5): A Versatile Intermediate in Modern Chemical Synthesis

The compound 3-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-6-nitropyridine (CAS No. 1807165-30-5) is a highly specialized pyridine derivative that has garnered significant attention in the field of organic chemistry and pharmaceutical research. Its unique molecular structure, featuring a chloromethyl group, a difluoromethyl moiety, and a nitro substituent, makes it a valuable intermediate for the synthesis of complex molecules. Researchers and industry professionals are increasingly exploring its applications due to its potential in drug discovery and agrochemical development.

One of the key reasons for the growing interest in 3-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-6-nitropyridine is its role in the development of novel fluorinated compounds. Fluorination is a hot topic in medicinal chemistry, as the introduction of fluorine atoms can significantly alter the bioavailability, metabolic stability, and binding affinity of pharmaceutical candidates. The presence of both difluoromethyl and fluoro groups in this compound makes it a prime candidate for designing next-generation therapeutics targeting diseases such as cancer, infectious diseases, and central nervous system disorders.

In addition to its pharmaceutical applications, 3-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-6-nitropyridine is also being investigated for its potential in agrochemical innovation. The nitropyridine scaffold is known for its herbicidal and insecticidal properties, and the incorporation of fluorine atoms can enhance these effects while reducing environmental persistence. This aligns with the current industry trend toward developing sustainable crop protection solutions that minimize ecological impact.

From a synthetic chemistry perspective, the chloromethyl group in 3-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-6-nitropyridine offers a reactive handle for further functionalization. This versatility allows chemists to tailor the molecule for specific applications, whether in small-molecule drug discovery or material science. The compound's stability under various reaction conditions further enhances its utility as a building block in multi-step syntheses.

The demand for fluorinated pyridine derivatives like 3-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-6-nitropyridine is expected to rise as the pharmaceutical and agrochemical industries continue to prioritize innovation. Researchers are particularly interested in optimizing its synthesis to improve yield and scalability, addressing one of the most common challenges in the production of complex heterocycles. Advances in catalytic fluorination and green chemistry methodologies may further enhance the accessibility of this compound.

In summary, 3-(Chloromethyl)-5-(difluoromethyl)-2-fluoro-6-nitropyridine (CAS No. 1807165-30-5) represents a cutting-edge intermediate with broad potential across multiple industries. Its unique combination of functional groups positions it at the forefront of fluorine chemistry and heterocyclic synthesis, making it a subject of ongoing research and development. As scientists uncover new applications and refine synthetic routes, this compound is poised to play a pivotal role in the next wave of chemical innovation.